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Compound of Interest

Compound Name:
2-(2-Methylphenoxymethyl)benzyl

chloride

Cat. No.: B136415 Get Quote

Essential Safety and Handling Guide: 2-(2-
Methylphenoxymethyl)benzyl chloride
This guide provides immediate, essential safety and logistical information for handling 2-(2-
Methylphenoxymethyl)benzyl chloride in a laboratory setting. The information is targeted

toward researchers, scientists, and drug development professionals to ensure safe handling,

use, and disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2-Methylphenoxymethyl)benzyl
chloride was not readily available. The following recommendations are based on general

chemical safety principles and data extrapolated from the SDS of the closely related

compound, benzyl chloride, which shares the same reactive functional group. It is imperative to

treat 2-(2-Methylphenoxymethyl)benzyl chloride with a high degree of caution, assuming it

may have similar or greater hazards.

Hazard Identification and Immediate Precautions
2-(2-Methylphenoxymethyl)benzyl chloride is described as an irritant to the eyes and skin[1].

Due to its benzyl chloride moiety, it should be handled as a potentially hazardous substance

with corrosive, toxic, and carcinogenic properties.

Key Hazards (based on benzyl chloride as a surrogate):
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Acute Toxicity: Harmful if swallowed and potentially fatal if inhaled[2][3][4].

Corrosivity: Causes severe skin irritation and serious eye damage[2][3].

Sensitization: May cause an allergic skin reaction[2][3].

Carcinogenicity: May cause cancer[2][3].

Mutagenicity: May cause genetic defects[2][3].

Organ Toxicity: May cause respiratory irritation and damage to organs through prolonged or

repeated exposure[2][3].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling this compound.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Eyes/Face

Tightly fitting safety goggles

and a face shield (minimum 8-

inch)[2][3].

Provides protection against

splashes and vapors, which

can cause severe eye

damage.

Skin

Chemical-resistant gloves

(Nitrile rubber recommended).

Inspect gloves prior to use.

Use proper glove removal

technique.

Prevents skin contact, which

can cause irritation and allergic

reactions. Contaminated

gloves must be disposed of

properly[2].

Body

Protective clothing, such as a

lab coat. For larger quantities

or in case of spills, a chemical-

resistant suit may be

necessary[5][6].

Protects against skin exposure

from splashes or spills.

Respiratory

Use only in a well-ventilated

area, preferably within a

chemical fume hood[1][7]. If

exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA approved

respirator[8].

Prevents inhalation of vapors,

which can be toxic or fatal[2].

Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidental exposure or hazardous reactions.
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Procedure Guidance

Handling

- Work under a chemical fume hood to avoid

inhaling vapors[7].- Avoid contact with skin,

eyes, and clothing[2].- Do not eat, drink, or

smoke when using this product[2][5].- Wash

hands thoroughly after handling[2][5].- Keep

away from heat, sparks, and open flames[2].

Storage

- Store in a tightly closed container in a dry,

cool, and well-ventilated place[2][9].- Keep

locked up or in an area accessible only to

qualified personnel[7].- Store away from

incompatible materials such as strong oxidizing

agents, bases, and metals[8].

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency First Aid and Spill Response

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention[9].

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash before reuse.

Seek immediate medical attention[5][9].

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention[9][10].

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately[8][9].

Spill

Evacuate personnel to a safe area. Remove all

sources of ignition. Absorb the spill with inert

material (e.g., sand, earth) and place it in a

suitable, closed container for disposal. Ensure

the area is well-ventilated[5][8].

Disposal Plan
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Waste Type Disposal Procedure

Unused Product

Dispose of as hazardous waste. Contact a

licensed professional waste disposal service. Do

not allow the product to enter drains[2].

Contaminated Materials

Contaminated gloves, clothing, and absorbent

materials should be placed in a sealed container

and disposed of as hazardous waste[2].
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Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of 2-(2-
Methylphenoxymethyl)benzyl chloride during a typical laboratory experiment.

Preparation Handling & Use Cleanup & Disposal Storage

Review SDS & Protocols Don Appropriate PPE Prepare Work Area (Fume Hood) Weigh/Measure Chemical Perform Experiment Quench/Neutralize Reaction (if applicable) Segregate Waste Decontaminate Glassware & Surfaces Doff & Dispose of PPE Return to Secure Storage

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(2-Methylphenoxymethyl)benzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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